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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation of a stock solution of 3-

(N,N-Bis[2-hydroxyethyl]amino)-2-hydroxypropanesulfonic acid, sodium salt, commonly known

as DIPSO sodium salt. DIPSO is a zwitterionic biological buffer widely utilized in biochemistry,

molecular biology, and cell culture to maintain pH levels.[1] Its use is critical in various

applications including enzyme assays, protein research, and pharmaceutical formulations,

where stable pH is essential for experimental reliability and product stability.[1][2]

Physicochemical Properties of DIPSO Sodium Salt
A summary of the key properties of DIPSO sodium salt is provided below. This data is

essential for accurate preparation of buffer solutions and for understanding its appropriate

application range.

Property Value Reference

Molecular Formula C₇H₁₆NNaO₆S [3]

Molecular Weight 265.26 g/mol [3]

Appearance White powder [3]

pKa at 25°C 7.6 [3]

Useful pH Range 7.0 – 8.2 [3][4][5]
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Experimental Protocol: Preparation of a 1.0 M
DIPSO Sodium Salt Stock Solution
This protocol details the procedure for preparing a 1.0 M aqueous stock solution of DIPSO
sodium salt. Stock solutions are advantageous as they can be diluted to a desired working

concentration for various experimental needs.

Materials:

DIPSO sodium salt (powder)

High-purity, deionized (DI) or distilled water (dH₂O)

Volumetric flask (e.g., 100 mL or as required)

Magnetic stirrer and stir bar

Analytical balance

Weighing paper or boat

Spatula

pH meter (optional, for buffer preparation)

Hydrochloric acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment (optional)

Sterile filtration unit (e.g., 0.22 µm syringe filter)

Sterile storage bottles

Procedure:

1. Calculations:

To prepare a 1.0 M stock solution, the required mass of DIPSO sodium salt is calculated using

its molecular weight (265.26 g/mol ).
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Formula: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol

)

Example for 100 mL of 1.0 M solution: Mass (g) = 1.0 mol/L x 0.1 L x 265.26 g/mol = 26.526

g

2. Weighing the Compound:

Place a clean, dry weighing boat on the analytical balance and tare to zero.

Carefully weigh the calculated amount of DIPSO sodium salt powder (e.g., 26.526 g for 100

mL) using a spatula.

3. Dissolution:

Transfer the weighed DIPSO sodium salt into a volumetric flask that is approximately half-

filled with deionized water.

Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

Stir the solution until the DIPSO sodium salt is completely dissolved. DIPSO sodium salt is
readily soluble in water.[6]

4. pH Adjustment (for Buffer Applications):

If the stock solution is intended for use as a pH buffer, the pH may need to be adjusted.

Calibrate a pH meter according to the manufacturer's instructions.

Place the pH electrode in the DIPSO solution and monitor the pH while stirring.

If necessary, adjust the pH to the desired value within the buffering range (7.0-8.2) by adding

small volumes of a dilute HCl or NaOH solution.

5. Final Volume Adjustment:

Once the solute is fully dissolved (and the pH is adjusted, if applicable), carefully add

deionized water to the volumetric flask until the bottom of the meniscus reaches the
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calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

6. Sterilization and Storage:

For applications requiring sterility, such as cell culture, the stock solution should be sterilized.

Pass the solution through a 0.22 µm syringe filter into a sterile storage bottle.[7]

Label the bottle clearly with the name of the solution (1.0 M DIPSO Sodium Salt), the

preparation date, and your initials.

Store the stock solution at 2-8°C. For long-term storage, aliquoting the solution into smaller,

sterile tubes is recommended to avoid repeated contamination of the main stock.

Experimental Workflow
The following diagram illustrates the key steps in the preparation of a DIPSO sodium salt
stock solution.

Preparation Steps
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Caption: Workflow for preparing a sterile stock solution of DIPSO sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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